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Compound of Interest

Compound Name:
2-Chloroaniline hydrochloride-

13C6

Cat. No.: B15553756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2-Chloroaniline hydrochloride-¹³C₆, a stable isotope-

labeled compound crucial for quantitative analysis in research and development. Its primary

application is as an internal standard for the accurate measurement of its unlabeled

counterpart, 2-chloroaniline, in various matrices.

Physicochemical Properties
2-Chloroaniline hydrochloride-¹³C₆ is the hydrochloride salt of 2-chloroaniline where the six

carbon atoms of the benzene ring are replaced with the stable heavy isotope, Carbon-13 (¹³C).

This isotopic substitution results in a mass shift of +6 Da compared to the natural compound, a

critical feature for its use in mass spectrometry-based quantification.[1]

Compound Identification and Molecular Weight
The key identifiers and a comparison of molecular weights between the ¹³C₆-labeled and

unlabeled forms are summarized below. This mass difference is fundamental to its utility as an

internal standard.
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Identifier
2-Chloroaniline
hydrochloride-¹³C₆

2-Chloroaniline
hydrochloride

Molecular Formula ¹³C₆H₇Cl₂N[1][2] C₆H₇Cl₂N[3][4]

Molecular Weight 169.99 g/mol [1][2] 164.03 g/mol [3][4][5][6]

CAS Number 1261170-86-8[2][7][8] 137-04-2[3][4][5]

Appearance White to off-white solid[2] Solid[5]

Isotopic Purity ≥99 atom % ¹³C[1] Not Applicable

Chemical Purity ≥98%[1] 97%[5]

Solubility and Storage
Proper handling and storage are vital to maintain the integrity of the compound.

Parameter Specification

Solubility
Soluble in DMSO (250 mg/mL with ultrasonic

assistance)[2]

Storage (Solid) 4°C, sealed storage, away from moisture[2]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[2]

Core Application: Isotope Dilution Mass
Spectrometry
The primary role of 2-Chloroaniline hydrochloride-¹³C₆ is to serve as an internal standard (IS) in

isotope dilution mass spectrometry (IDMS). This analytical technique is the gold standard for

quantitative analysis, offering high precision and accuracy. The ¹³C₆-labeled standard is

chemically identical to the unlabeled analyte, meaning it co-elutes chromatographically and

experiences similar ionization efficiency and matrix effects during analysis. However, it is

distinguishable by its higher mass.[2][8]

Workflow for Quantitative Analysis
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The following diagram illustrates the typical workflow for using 2-Chloroaniline hydrochloride-

¹³C₆ as an internal standard in a quantitative LC-MS/MS (Liquid Chromatography-Tandem

Mass Spectrometry) experiment.
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Diagram 1: Workflow for Quantification using a ¹³C-Labeled Internal Standard
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Diagram 1: Workflow for Quantification using a ¹³C-Labeled Internal Standard
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Experimental Protocol: Quantification in Plasma
This section details a representative protocol for the quantification of 2-chloroaniline in human

plasma using 2-Chloroaniline hydrochloride-¹³C₆ as an internal standard via LC-MS/MS.

Objective: To accurately determine the concentration of 2-chloroaniline in a human plasma

sample.

Materials:

Human plasma (K₂EDTA)

2-Chloroaniline (analyte standard)

2-Chloroaniline hydrochloride-¹³C₆ (internal standard, IS)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, ultrapure

96-well protein precipitation plate

Collection plate

Analytical balance, centrifuge, vortex mixer

LC-MS/MS system

Methodology:

Preparation of Standard Solutions:

Prepare a 1 mg/mL primary stock solution of 2-chloroaniline and 2-Chloroaniline

hydrochloride-¹³C₆ in methanol.

Create a series of working standard solutions for the calibration curve (e.g., 1-1000 ng/mL)

by serially diluting the analyte stock with 50:50 ACN:Water.
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Prepare an internal standard working solution at a fixed concentration (e.g., 100 ng/mL) in

50:50 ACN:Water.

Sample Preparation (Protein Precipitation):

Aliquot 50 µL of plasma samples, calibration standards, and quality control samples into

the wells of a 96-well plate.

Add 150 µL of the internal standard working solution to every well (except for blank matrix

samples). This precipitates plasma proteins and adds the IS in a single step.

Seal the plate and vortex for 2 minutes at 1000 rpm.

Centrifuge the plate at 4000 x g for 10 minutes at 4°C to pellet the precipitated protein.

Transfer the supernatant to a clean collection plate for analysis.

LC-MS/MS Conditions:

LC System: Standard HPLC or UHPLC system.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A typical gradient would run from 5% B to 95% B over 3-5 minutes.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source operating in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

2-Chloroaniline transition:Q1: m/z 128.0 -> Q3: m/z 92.0
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2-Chloroaniline-¹³C₆ (IS) transition:Q1: m/z 134.0 -> Q3: m/z 98.0 (Note: Specific MRM

transitions should be optimized empirically).

Data Analysis:

Integrate the chromatographic peaks for both the analyte and the internal standard.

Calculate the peak area ratio (Analyte Area / IS Area) for all samples.

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the calibration standards.

Determine the concentration of 2-chloroaniline in the unknown samples by interpolating

their peak area ratios from the linear regression of the calibration curve.

Conclusion
2-Chloroaniline hydrochloride-¹³C₆ is an indispensable tool for researchers requiring precise

and accurate quantification of 2-chloroaniline. Its use as an internal standard in isotope dilution

mass spectrometry mitigates variability from sample preparation and instrumental analysis,

ensuring high-quality, reliable data essential for applications ranging from environmental

monitoring to pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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